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Compound of Interest

Compound Name:
2-(Dimethylamino)-4-

methoxybenzaldehyde

Cat. No.: B8053747

Get Quote

Executive Summary
Target Molecule: 2-(Dimethylamino)-4-methoxybenzaldehyde[1]

CAS Registry Number: 1289063-76-8 (Specific Isomer)[1]

Primary Challenge: Regiocontrol. Direct formylation of 3-dimethylaminoanisole typically

yields the para-isomer (4-dimethylamino-2-methoxybenzaldehyde) due to the strong

directing effect of the dimethylamino group.[1]

Selected Route: Nucleophilic Aromatic Substitution (SNAr) of 2-fluoro-4-

methoxybenzaldehyde with dimethylamine.[1]

Mechanism: The ortho-formyl group functions as a crucial electron-withdrawing group

(EWG), activating the C2 position for fluoride displacement by the amine nucleophile.[1]
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To design a robust route, we must compare the electronic directing effects of potential

precursors.

The Regioselectivity Problem (Vilsmeier-Haack)
Attempting to synthesize the target via Vilsmeier-Haack formylation of 3-methoxy-N,N-

dimethylaniline fails to yield the correct isomer as the major product.[1]

Directing Groups: -NMe₂ (Strong Activator) and -OMe (Moderate Activator).

Outcome: Electrophilic attack occurs para to the strongest activator (-NMe₂), resulting in 4-

(dimethylamino)-2-methoxybenzaldehyde.[1]

Conclusion: A bond-formation strategy that pre-defines the substitution pattern is required.[1]

The SNAr Solution
By starting with 2-fluoro-4-methoxybenzaldehyde, the positions of the oxygenated substituents

are fixed.[1] The aldehyde group at C1 strongly activates the fluorine at C2 towards

nucleophilic attack. The methoxy group at C4 is meta to the leaving group and does not

significantly deactivate the reaction center via resonance.

Route A: S_NAr (Recommended)

Route B: Vilsmeier-Haack (Incorrect Regiochemistry)

TARGET:
2-(Dimethylamino)-4-methoxybenzaldehyde

2-Fluoro-4-methoxybenzaldehyde
(Activated for S_NAr)

C-N Disconnection

Dimethylamine (HNMe2)

3-Methoxy-N,N-dimethylaniline

MAJOR PRODUCT:
4-(Dimethylamino)-2-methoxybenzaldehyde

Formylation (Para to NMe2)
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Figure 1: Retrosynthetic logic comparing the robust SNAr route against the regiochemically

flawed Vilsmeier-Haack approach.

Experimental Protocol (SNAr Route)
Materials & Reagents

Reagent MW ( g/mol ) Equiv. Role

2-Fluoro-4-

methoxybenzaldehyde
154.14 1.0 Substrate

Dimethylamine (40%

aq. or 2.0M in THF)
45.08 3.0 - 5.0 Nucleophile

Potassium Carbonate

(K₂CO₃)
138.21 2.0 Acid Scavenger

DMF (N,N-

Dimethylformamide)
73.09 - Solvent (Polar Aprotic)

Ethyl Acetate /

Hexanes
- - Extraction/Purification

Step-by-Step Procedure
Step 1: Reaction Setup

Charge a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

Add 2-Fluoro-4-methoxybenzaldehyde (1.0 equiv) and anhydrous K₂CO₃ (2.0 equiv).

Dissolve in DMF (concentration ~0.5 M). Note: DMSO can be used as an alternative for

faster rates, but DMF is easier to remove.

Add Dimethylamine (3.0–5.0 equiv).

Option A: If using 40% aqueous solution, add directly.
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Option B: If using hydrochloride salt (HNMe₂·HCl), increase base (K₂CO₃) to 3.0 equiv to

liberate the free amine in situ.

Step 2: Reaction

Heat the mixture to 80–90 °C under an inert atmosphere (N₂ or Ar).

Monitor reaction progress via TLC (30% EtOAc in Hexanes) or HPLC. The starting material

(Rf ~0.6) should disappear, replaced by the more polar yellow fluorescent product (Rf ~0.4).

Typical reaction time: 4–6 hours.

Step 3: Workup

Cool the reaction mixture to room temperature.

Pour the mixture into ice-cold water (10x reaction volume) to precipitate the product or

induce phase separation.

Extract with Ethyl Acetate (3x).[2]

Wash the combined organic layers with Brine (2x) and Water (2x) to remove residual DMF.

Dry over anhydrous Na₂SO₄ or MgSO₄.

Filter and concentrate under reduced pressure to yield the crude oil/solid.

Step 4: Purification

Recrystallization: The crude product often solidifies upon standing. Recrystallize from

minimal hot Ethanol or an EtOAc/Hexane mixture.

Flash Chromatography: If necessary, purify on silica gel eluting with a gradient of 10% →

30% EtOAc in Hexanes.

Mechanism of Action
The reaction proceeds via a classic addition-elimination mechanism.[1] The aldehyde carbonyl

withdraws electron density from the ring, stabilizing the anionic Meisenheimer complex formed
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after the attack of dimethylamine.

Substrate

2-Fluoro-4-methoxybenzaldehyde Activated by o-CHO

Meisenheimer Complex

Stabilized Anionic Intermediate

+ HNMe2 (Slow step) Product

2-(Dimethylamino)-4-methoxybenzaldehyde

- F- (Fast step)

Click to download full resolution via product page

Figure 2: SNAr mechanism.[1] The rate-determining step is the nucleophilic attack, facilitated

by the ortho-aldehyde.[1]

Quality Control & Characterization
Expected Analytical Data

Appearance: Yellow to pale orange solid.

¹H NMR (CDCl₃, 400 MHz):

δ 10.1 ppm (s, 1H): Aldehyde proton (-CHO). Distinctive downfield shift.

δ 7.7 ppm (d, 1H): Aromatic proton at C6 (ortho to CHO).

δ 6.3–6.5 ppm (m, 2H): Aromatic protons at C3 and C5.

δ 3.85 ppm (s, 3H): Methoxy group (-OCH₃).

δ 2.90 ppm (s, 6H): Dimethylamino group (-N(CH₃)₂).

MS (ESI):m/z calc for C₁₀H₁₃NO₂ [M+H]⁺: 180.10; found 180.1.

Impurity Profile[1]
Unreacted Starting Material: Check for doublet at δ 7.8 ppm (C6-H coupled to F).

Demethylated Byproduct: Prolonged heating with excess nucleophile at high temperatures

(>120°C) may cause minor cleavage of the methoxy ether, though rare under these

conditions.
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Safety & Handling
Dimethylamine: Highly volatile and flammable. Use in a well-ventilated fume hood.[1] If using

the aqueous solution, beware of pressure buildup in closed vessels.

2-Fluoro-4-methoxybenzaldehyde: Irritant.[1] Avoid contact with skin and eyes.

Waste Disposal: Aqueous waste will contain fluoride ions. Dispose of according to

halogenated waste protocols.
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Precursor Availability

2-Fluoro-4-methoxybenzaldehyde (CAS 331-64-6) is a commercially available building

block used widely in medicinal chemistry for accessing 2-amino-4-methoxy scaffolds.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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